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Compound of Interest

Compound Name: 3-Hydroxyoctanoate

Cat. No.: B1259324 Get Quote

An In-depth Technical Guide to 3-
Hydroxyoctanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-hydroxyoctanoate, a molecule

of significant interest in microbiology, materials science, and pharmacology. This document

details its chemical identity, biological synthesis, role as a signaling molecule, and relevant

experimental protocols.

Chemical Identity and Properties
3-Hydroxyoctanoate is the conjugate base of 3-hydroxyoctanoic acid, a medium-chain beta-

hydroxy fatty acid. At physiological pH, it exists predominantly in its anionic form. The primary

identifier for its parent acid is the CAS Number 14292-27-4.[1][2]

Chemical Structure:
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Source: PubChem CID 26613

Physicochemical and Predicted Properties of 3-Hydroxyoctanoic Acid:

Property Value Source

CAS Number 14292-27-4 [1][2]

Molecular Formula C8H16O3 [1]

Molecular Weight 160.21 g/mol [1]

IUPAC Name 3-hydroxyoctanoic acid [1]

Synonyms
3-hydroxycaprylic acid, β-

hydroxyoctanoic acid
[1]

Predicted pKa (Strongest

Acidic)
4.84 [3][4][5]

Predicted Water Solubility 13.6 g/L [3][5]

Predicted logP 1.44 [3][4][5]

Physical State Solid [3]

Solubility
Soluble in ethanol, chloroform,

methanol.[6]
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Biological Significance
3-Hydroxyoctanoate plays a dual role in biological systems, primarily as a monomer for

bioplastic production in bacteria and as a signaling molecule in mammals.

Monomer for Polyhydroxyalkanoate (PHA) Biosynthesis
3-Hydroxyoctanoate is a key monomer for the microbial synthesis of a class of biodegradable

polyesters known as polyhydroxyalkanoates (PHAs). Specifically, it is the repeating unit in the

homopolymer poly(3-hydroxyoctanoate) (P(3HO)), a medium-chain-length PHA (mcl-PHA)

with applications in tissue engineering and as a biodegradable plastic.

The biosynthesis of PHAs, including P(3HO), is a well-characterized metabolic pathway in

many bacteria, such as those of the Pseudomonas genus. This pathway serves as a

mechanism for carbon and energy storage, particularly under conditions of nutrient limitation

with an excess carbon source. There are three main pathways for PHA biosynthesis, with the

de novo fatty acid synthesis pathway being a key route for the production of mcl-PHAs from

unrelated carbon sources like sugars.
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De Novo Fatty Acid Synthesis Pathway for mcl-PHA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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